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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the determination of total water

hardness using complexometric titration with Eriochrome Black T (EBT) as an indicator. This

method is a standard analytical procedure for quantifying the concentration of divalent cations,

primarily calcium (Ca²⁺) and magnesium (Mg²⁺), in a water sample.

Principle of the Method
Water hardness is determined by titrating the water sample with a standard solution of

ethylenediaminetetraacetic acid (EDTA) at a pH of 10.[1][2][3] EDTA is a hexadentate ligand

that forms stable, colorless complexes with Ca²⁺ and Mg²⁺ ions in a 1:1 molar ratio.[4][5]

Eriochrome Black T is a complexometric indicator that, in its deprotonated form at pH 10, is

blue.[6][7] When added to the water sample containing Ca²⁺ and Mg²⁺ ions, it forms a less

stable, wine-red complex with these ions.[6][8][9]

During the titration, the stronger chelating agent, EDTA, is added. EDTA first complexes with

any free Ca²⁺ and Mg²⁺ ions. Once all the free metal ions are bound, the EDTA then displaces

the EBT from the metal-EBT complex.[10] This releases the free EBT indicator into the solution,

causing a sharp color change from wine-red to a distinct blue at the endpoint of the titration.[1]
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[11][12] The volume of EDTA used to reach this endpoint is directly proportional to the total

concentration of hardness-causing ions in the water sample.

Experimental Protocols
2.1. Reagents and Materials

Standard EDTA Solution (0.01 M): Prepare by dissolving 3.723 g of disodium

ethylenediaminetetraacetate dihydrate in distilled or deionized water and diluting to 1000 mL.

Standardize against a primary standard calcium carbonate solution.

Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride in 570 mL of

concentrated ammonium hydroxide and dilute to 1000 mL with distilled water.

Eriochrome Black T Indicator Solution: Dissolve 0.5 g of Eriochrome Black T in 100 mL of

triethanolamine or a suitable alcohol. The indicator solution is not stable for long periods and

should be prepared fresh monthly.[13]

Water Sample

Burette (50 mL)

Pipette (50 mL)

Conical Flask (250 mL)

Distilled or Deionized Water

2.2. Titration Procedure

Sample Preparation: Pipette 50.0 mL of the water sample into a 250 mL conical flask.[1]

pH Adjustment: Add 1-2 mL of the ammonia buffer solution to the water sample in the conical

flask to adjust the pH to approximately 10.[1]

Indicator Addition: Add 2-3 drops of the Eriochrome Black T indicator solution to the flask.

The solution should turn a wine-red color, indicating the presence of Ca²⁺ and Mg²⁺ ions

complexed with the indicator.[1][6]
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Titration: Fill the burette with the standard 0.01 M EDTA solution and record the initial

volume. Titrate the water sample with the EDTA solution under constant swirling.

Endpoint Determination: As the EDTA is added, the solution will begin to show purple swirls.

The endpoint is reached when the color of the solution sharply changes from wine-red to a

distinct blue.[1][11][14] Record the final volume of EDTA used.

Replicate Analysis: Repeat the titration at least two more times with fresh samples to ensure

concordant results.

Data Presentation
The quantitative data from the titration can be summarized as follows:

Parameter Value

Volume of Water Sample (V_sample) 50.0 mL

Molarity of EDTA Solution (M_EDTA) 0.01 M

Initial Burette Reading e.g., 0.00 mL

Final Burette Reading (Trial 1) e.g., 15.2 mL

Final Burette Reading (Trial 2) e.g., 15.1 mL

Final Burette Reading (Trial 3) e.g., 15.3 mL

Average Volume of EDTA Used (V_EDTA) e.g., 15.2 mL

3.1. Calculation of Water Hardness

The total hardness of the water sample is calculated in terms of milligrams of calcium

carbonate (CaCO₃) per liter (mg/L), which is equivalent to parts per million (ppm).

The calculation formula is as follows:

Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09) / V_sample

Where:
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V_EDTA is the volume of EDTA solution used in milliliters.

M_EDTA is the molarity of the EDTA solution.

100.09 is the molar mass of CaCO₃ in g/mol .

V_sample is the volume of the water sample in liters.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the water hardness determination protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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